Cas no 338773-28-7 (Ethyl 2-{(4-fluoroanilino)carbothioylamino}acetate)

• Product Name: Ethyl 2-{(4-fluoroanilino)carbothioylamino}acetate
• CAS No: 338773-28-7
• MDL: MFCD00975556
• CID: 4647756
• Update Time: 2025-05-24

Ethyl 2-{(4-fluoroanilino)carbothioylamino}acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-{(4-fluoroanilino)carbothioylamino}acetate

• MDL： MFCD00975556

Experimental Properties

• Melting Point: 126-128°C

Ethyl 2-{(4-fluoroanilino)carbothioylamino}acetate Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on Ethyl 2-{(4-fluoroanilino)carbothioylamino}acetate

Ethyl 2-{(4-fluoroanilino)carbothioylamino}acetate (CAS No. 338773-28-7): A Comprehensive Overview

Ethyl 2-{(4-fluoroanilino)carbothioylamino}acetate, a compound with the chemical identifier CAS No. 338773-28-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in drug discovery and development. The presence of a 4-fluoroanilino moiety and a carbothioylamino group imparts distinct chemical properties that make it a valuable candidate for further investigation.

The synthesis and characterization of Ethyl 2-{(4-fluoroanilino)carbothioylamino}acetate involve meticulous attention to detail to ensure high purity and yield. The reaction pathway typically involves the condensation of ethyl acetoacetate with appropriate fluorinated aniline derivatives, followed by the introduction of the carbothioylamino functionality. This synthetic route has been optimized to minimize side reactions and maximize the formation of the desired product.

The structural integrity of Ethyl 2-{(4-fluoroanilino)carbothioylamino}acetate is further reinforced by its molecular geometry, which facilitates interactions with biological targets. The 4-fluoroanilino group, known for its ability to enhance binding affinity and metabolic stability, plays a crucial role in the compound's pharmacological profile. Additionally, the carbothioylamino moiety contributes to its reactivity, enabling further functionalization for tailored therapeutic applications.

In recent years, Ethyl 2-{(4-fluoroanilino)carbothioylamino}acetate has been explored in various preclinical studies aimed at identifying novel therapeutic agents. Its potential as an intermediate in the synthesis of more complex molecules has been highlighted in several research publications. These studies have demonstrated that the compound exhibits promising pharmacokinetic properties, including good solubility and bioavailability, which are essential for effective drug delivery.

The pharmacological activity of Ethyl 2-{(4-fluoroanilino)carbothioylamino}acetate has been investigated in several in vitro and in vivo models. Initial findings suggest that it may interact with specific enzymes and receptors involved in disease pathways, making it a potential candidate for treating conditions such as cancer, inflammation, and neurological disorders. The presence of the 4-fluoroanilino group enhances its binding affinity to these targets, while the carbothioylamino moiety allows for further modifications to improve efficacy.

The chemical stability of Ethyl 2-{(4-fluoroanilino)carbothioylamino}acetate under various conditions has also been a focus of research. Studies have shown that the compound maintains its integrity when exposed to light, heat, and moisture, making it suitable for long-term storage and transportation. This stability is crucial for ensuring the compound's efficacy throughout its intended use in pharmaceutical applications.

The industrial production of Ethyl 2-{(4-fluoroanilino)carbothioylamino}acetate adheres to stringent quality control measures to ensure consistency and purity. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to monitor the synthesis process and verify the identity of the final product. These methods provide accurate and reliable data, ensuring that the compound meets industry standards for pharmaceutical use.

The environmental impact of Ethyl 2-{(4-fluoroanilino)carbothioylamino}acetate during production and disposal has also been evaluated. Efforts have been made to minimize waste generation and reduce energy consumption through sustainable manufacturing practices. Additionally, proper disposal methods have been implemented to prevent environmental contamination, aligning with global efforts to promote green chemistry.

The future prospects of Ethyl 2-{(4-fluoroanilino)carbothioylamino}acetate are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative derivatives with enhanced properties. These advancements could lead to new treatments for a wide range of diseases, improving patient outcomes worldwide.

In conclusion, Ethyl 2-{(4-fluoroanilino)carbothioylamino}acetate (CAS No. 338773-28-7) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with favorable pharmacokinetic properties, make it an attractive candidate for further exploration. As research continues to uncover new applications for this compound, it is poised to play a vital role in shaping the future of medicine.